Cas no 1370041-49-8 ((7-Methylquinolin-3-yl)boronic acid)

(7-Methylquinolin-3-yl)boronic acid structure
1370041-49-8 structure
Product Name:(7-Methylquinolin-3-yl)boronic acid
CAS No:1370041-49-8
MF:C10H10BNO2
MW:187.0029
CID:4741383
Update Time:2020-09-09

(7-Methylquinolin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, B-(7-methyl-3-quinolinyl)-
    • (7-Methylquinolin-3-yl)boronic acid
    • Inchi: 1S/C10H10BNO2/c1-7-2-3-8-5-9(11(13)14)6-12-10(8)4-7/h2-6,13-14H,1H3
    • InChI Key: MYBGGJVJAOBNSA-UHFFFAOYSA-N
    • SMILES: O([H])B(C1C([H])=NC2C([H])=C(C([H])([H])[H])C([H])=C([H])C=2C=1[H])O[H]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Topological Polar Surface Area: 53.4
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